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Compound of Interest

Compound Name:
2-(3-Aminophenoxy)propanoic

acid hydrochloride

CAS No.: 2109514-29-4

Cat. No.: B2443237

Get Quote

Part 1: Chemical Identity & Core Specifications
2-(3-Aminophenoxy)propanoic acid hydrochloride is a specialized bifunctional building

block used primarily in medicinal chemistry. It features a propanoic acid tail linked via an ether

bond to a meta-substituted aniline. This structure serves as a critical pharmacophore in the

development of PPAR agonists (fibrates), integrin antagonists, and taste receptor modulators

(lactisole analogs).
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Property Specification

Chemical Name
2-(3-Aminophenoxy)propanoic acid

hydrochloride

CAS Number (HCl Salt) 2109514-29-4

CAS Number (Free Acid) 26105-16-8

Molecular Formula

C

H

ClNO

Molecular Weight 217.65 g/mol

Appearance White to off-white crystalline solid

Solubility
Soluble in Water, DMSO, Methanol; Insoluble in

Hexane

SMILES CC(C(=O)O)Oc1cccc(N)c1.Cl

Structural Analysis
The compound possesses a chiral center at the alpha-carbon of the propanoic acid moiety.[1]

Unless specified as the (R) or (S) enantiomer, the CAS 2109514-29-4 refers to the racemate.

Functional Groups: Carboxylic acid (C-terminus potential), Primary Amine (N-terminus

potential), Ether linkage (metabolic stability).

pKa Values (Predicted): Carboxyl ~3.8; Aniline ~4.2. The hydrochloride salt ensures the

amine is protonated, improving shelf stability and water solubility.

Part 2: Synthesis & Production Protocol
This section outlines a robust, self-validating synthesis pathway starting from commercially

available 3-nitrophenol. This approach avoids the poor regioselectivity of nitrating

phenoxypropanoic acid directly.
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Figure 1: Step-wise synthesis pathway from nitro-precursors to the final hydrochloride salt.

Detailed Methodology
Step 1: Etherification (Williamson Synthesis)
Objective: Form the ether linkage while establishing the propanoic acid tail.

Reagents: Dissolve 3-nitrophenol (1.0 eq) in 30% aqueous NaOH (2.2 eq).

Addition: Add 2-chloropropionic acid (1.1 eq) dropwise.

Condition: Reflux at 100°C for 4-6 hours.

Workup: Acidify with HCl to pH 2. The product, 2-(3-nitrophenoxy)propanoic acid, will

precipitate. Filter and recrystallize from water/ethanol.

Validation: Check melting point (approx. 110-112°C for the nitro intermediate).

Step 2: Reduction of the Nitro Group
Objective: Convert the nitro group to an amine without affecting the ether or acid.

Catalytic Hydrogenation (Preferred): Dissolve intermediate in Methanol. Add 10% Pd/C (5

wt%). Stir under H

atmosphere (balloon pressure) for 12 hours.

Alternative (Iron Reduction): Use Iron powder in dilute acetic acid if avoiding high-pressure

hydrogen.
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Workup: Filter catalyst through Celite. Evaporate solvent to yield the free base (CAS 26105-

16-8).

Step 3: Hydrochloride Salt Formation
Objective: Stabilize the amine and generate the final CAS 2109514-29-4.

Dissolution: Dissolve the free base in minimal dry 1,4-dioxane or ethanol.

Acidification: Add 4M HCl in dioxane (1.1 eq) dropwise at 0°C.

Isolation: The hydrochloride salt will precipitate immediately. Filter, wash with cold diethyl

ether, and dry under vacuum.

Critical "Pro-Tips" for Researchers
Chirality Control: The Williamson ether synthesis proceeds via an S

2 mechanism with inversion of configuration.

To obtain the (R)-isomer, start with (S)-2-chloropropionic acid.

To obtain the (S)-isomer, start with (R)-2-chloropropionic acid.

Purification: If the salt is hygroscopic, recrystallize from Isopropanol/Hexane.

Part 3: Applications & Analytical Validation
Primary Applications

Peptide Mimetics: Used as a linker to introduce a rigid phenoxy spacer into peptide chains.

The carboxylic acid couples to N-termini, while the amine couples to C-termini (or other

carboxylic acids).

PPAR Agonists: The "phenoxy-propanoic acid" motif is the pharmacophore for PPAR

agonists (fibrates). This amino-variant allows for the attachment of diverse lipophilic tails via
amide coupling to the 3-position.
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Sweet Taste Inhibitors: Structurally related to Lactisole (2-(4-methoxyphenoxy)propanoic

acid). The 3-amino derivative allows for structure-activity relationship (SAR) studies to probe

the transmembrane domain of the T1R3 sweet taste receptor.

Analytical Validation (Self-Check)
Technique Expected Observation

H NMR (DMSO-d

)

1.45 (d, 3H): Methyl group of propanoic acid.

4.70 (q, 1H): Alpha-proton (chiral center).

6.8-7.3 (m, 4H): Aromatic protons (pattern

specific to meta-substitution).

HPLC Purity

Retention time shift observed between Nitro

precursor (less polar) and Amino product (more

polar, pH dependent).

Silver Nitrate Test

Dissolve product in water; add AgNO

. White precipitate (AgCl) confirms the

hydrochloride salt.

Application Workflow
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Figure 2: Decision tree for downstream utilization in drug discovery and material science.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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